Cas no 165105-43-1 (2-Pyridinebutanol, 6-bromo-)

• Product Name: 2-Pyridinebutanol, 6-bromo-
• CAS No: 165105-43-1
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 2115296
• Update Time: 2023-08-04

2-Pyridinebutanol, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-Pyridinebutanol
• 2-Pyridinebutanol,6-bromo-
• 2-Pyridinebutanol, 6-bromo-

• Inchi： 1S/C9H12BrNO/c10-9-6-3-5-8(11-9)4-1-2-7-12/h3,5-6,12H,1-2,4,7H2
• InChI Key： LLKHFFOQUYIDBU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CCCCO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Topological Polar Surface Area: 33.1